Cas no 109802-64-4 (4-Isoquinolinecarboxylicacid, 3-phenyl-, ethyl ester)

4-Isoquinolinecarboxylicacid, 3-phenyl-, ethyl ester structure
109802-64-4 structure
Product Name:4-Isoquinolinecarboxylicacid, 3-phenyl-, ethyl ester
CAS No:109802-64-4
MF:C18H15NO2
MW:277.317204713821
CID:128559
PubChem ID:11158703
Update Time:2025-04-18

4-Isoquinolinecarboxylicacid, 3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoquinolinecarboxylicacid, 3-phenyl-, ethyl ester
    • ETHYL 3-PHENYL-4-ISOQUINOLINECARBOXYLATE
    • ethyl 3-phenylisoquinoline-4-carboxylate
    • DTXSID80457139
    • ETHYL3-PHENYL-4-ISOQUINOLINECARBOXYLATE
    • 109802-64-4
    • Inchi： 1S/C18H15NO2/c1-2-21-18(20)16-15-11-7-6-10-14(15)12-19-17(16)13-8-4-3-5-9-13/h3-12H,2H2,1H3
    • InChI Key： VDXIIVMJKHHOJJ-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C(C2C=CC=CC=2)=NC=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 277.11000
  • Monoisotopic Mass: 277.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19000
  • LogP: 4.07850

4-Isoquinolinecarboxylicacid, 3-phenyl-, ethyl ester Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Isoquinolinecarboxylicacid, 3-phenyl-, ethyl ester Related Literature

109802-64-4 (4-Isoquinolinecarboxylicacid, 3-phenyl-, ethyl ester) Related Products

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